2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide

• IUPAC Name: 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H21N5OS/c1-12-9-13(2)17(14(3)10-12)21-16(25)11-26-19-23-22-18(24(19)20)15-7-5-4-6-8-15/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key: DYUIORYZQYCIPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3)C
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol
• CAS No.: 540498-75-7

Description

2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in several areas.

Scientific Research Applications

Synthesis and Biological Properties

• A study by Küçükgüzel et al. (2004) focused on synthesizing a series of novel triazole derivatives, including compounds similar to 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide. These compounds were evaluated for their anticonvulsant activity, showing potential in maximal electroshock and pentylenetetrazole seizure models. Some derivatives also demonstrated antimicrobial and antituberculosis activity, indicating a broad spectrum of biological properties (Küçükgüzel et al., 2004).

Antitumor Activity

• Research by Yurttaş et al. (2015) synthesized various N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, incorporating structures similar to this compound. These compounds were tested for antitumor activity against human tumor cell lines, with some showing significant anticancer activity (Yurttaş et al., 2015).

Structural and Chemical Analysis

• Safonov et al. (2017) worked on synthesizing and analyzing the structure of 2-((4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acids, which are structurally related to the compound . The study provides insights into the chemical properties of such compounds, which are useful in the development of new pharmaceuticals (Safonov et al., 2017).

Antileishmanial Activity

• A study by Süleymanoğlu et al. (2017) investigated the antileishmanial activity of 4-amino-1,2,4-triazole derivatives, closely related to the compound . The study highlights the potential of these compounds in treating Leishmania infections (Süleymanoğlu et al., 2017).

Antimicrobial Screening

• Research by MahyavanshiJyotindra et al. (2011) synthesized N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives and screened them for antimicrobial properties. This study contributes to understanding the antimicrobial potential of triazole derivatives (MahyavanshiJyotindra et al., 2011).